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Compound of Interest

Compound Name: 1,2-Diiodoethane

Cat. No.: B146647 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1,2-diiodoethane
(CAS No. 624-73-7), a halogenated hydrocarbon used in organic synthesis.[1] Due to its

hazardous nature, strict adherence to safety protocols is essential to minimize risks in the

laboratory.

Hazard Identification and Classification
1,2-Diiodoethane is classified as a hazardous substance that poses significant risks upon

exposure.[2] It is a skin, eye, and respiratory irritant.[3][4]

GHS Classification Summary

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2 / 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Sources:[2][3][5][6]
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The compound is represented by the following GHS pictograms and signal word:

Pictogram: GHS07 (Exclamation Mark)

Signal Word: Warning[5]

Physical and Chemical Properties
Understanding the physical and chemical properties of 1,2-diiodoethane is crucial for safe

handling and storage. It is a light brown or brown crystalline solid.[3][7] It is stable under

recommended storage conditions but may discolor upon exposure to light.[4][6][7]

Summary of Physical and Chemical Data

Property Value

Molecular Formula C₂H₄I₂

Molecular Weight 281.86 g/mol

Appearance
Light brown to brown crystals or crystalline

powder

Melting Point 80-82 °C (lit.)

Boiling Point ~200.05 °C

Density 2.132 g/mL at 25 °C (lit.)

Vapor Pressure 0.349 - 0.69 mmHg at 25°C

Solubility
Insoluble in water; Soluble in methanol, ethanol,

ether

Stability Stable, but sensitive to air and light

Sources:[3][4][7]
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To minimize exposure, a combination of engineering controls and personal protective

equipment (PPE) is required.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, to keep airborne

concentrations low.[8][9][10]

Ensure that eyewash stations and safety showers are readily accessible and close to the

workstation.[2]

Personal Protective Equipment (PPE): A comprehensive PPE strategy is mandatory when

handling 1,2-diiodoethane.[11]

PPE Category Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles or

chemical safety goggles with

side-shields conforming to

EN166 or NIOSH standards. A

face shield may also be

necessary.

Protects against splashes and

vapors that can cause serious

eye irritation.[5][8][11]

Hand Protection

Chemical-resistant, impervious

gloves (e.g., Nitrile) inspected

prior to use.

Prevents skin contact, which

causes irritation.[5][11]

Body Protection

A lab coat is required. For

larger quantities or where

splashing is a risk, a chemical-

resistant apron and impervious

clothing should be worn.

Protects skin and personal

clothing from contamination.[8]

[10]

Respiratory Protection

A NIOSH-approved respirator

with an organic vapor cartridge

or a full-face respirator should

be used if ventilation is

inadequate or exposure limits

are exceeded.

Prevents inhalation, which may

cause respiratory tract

irritation.[5][11][12]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://wap.guidechem.com/msds/624-73-7.html
https://www.chemsrc.com/en/cas/354-65-4_1066358.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_2_Diiodododecane.pdf
https://www.fishersci.com/store/msds?partNumber=AC115140250&productDescription=1%2C2-DIIODOETHANE%2C+99%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b146647?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_1_2_Diiodoethylene_A_Guide_for_Laboratory_Professionals.pdf
https://www.echemi.com/sds/12-diiodoethane-pid_Rock4960.html
https://wap.guidechem.com/msds/624-73-7.html
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_1_2_Diiodoethylene_A_Guide_for_Laboratory_Professionals.pdf
https://www.echemi.com/sds/12-diiodoethane-pid_Rock4960.html
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_1_2_Diiodoethylene_A_Guide_for_Laboratory_Professionals.pdf
https://wap.guidechem.com/msds/624-73-7.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_2_Diiodododecane.pdf
https://www.echemi.com/sds/12-diiodoethane-pid_Rock4960.html
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_1_2_Diiodoethylene_A_Guide_for_Laboratory_Professionals.pdf
https://www.lookchem.com/msds/3847/624-73-7_Ethane,%201,2-diiodo-.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146647?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources:[2][5][8][11][12]

Safe Handling and Storage
Proper handling and storage procedures are critical for maintaining the integrity of 1,2-
diiodoethane and ensuring a safe laboratory environment.

Handling:

Avoid contact with skin and eyes.[8][12]

Avoid the formation of dust and aerosols.[5][8][12]

Use non-sparking tools and prevent fire caused by electrostatic discharge.[5]

Wash hands thoroughly after handling.[2][5]

Do not eat, drink, or smoke in the work area.[13]

Storage:

Store in a cool, dry, and well-ventilated place.[8][12]

Keep the container tightly closed.[5][8][12]

Store locked up.[2][5]

Due to its sensitivity, store protected from light.[6][9][12]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[2]

[6][14] Recommended storage temperature is between 2-8°C.[7]

First Aid and Emergency Procedures
Immediate and appropriate action is critical in the event of accidental exposure.

First Aid Measures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC115140250&productDescription=1%2C2-DIIODOETHANE%2C+99%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/12-diiodoethane-pid_Rock4960.html
https://wap.guidechem.com/msds/624-73-7.html
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_1_2_Diiodoethylene_A_Guide_for_Laboratory_Professionals.pdf
https://www.lookchem.com/msds/3847/624-73-7_Ethane,%201,2-diiodo-.html
https://www.benchchem.com/product/b146647?utm_src=pdf-body
https://www.benchchem.com/product/b146647?utm_src=pdf-body
https://wap.guidechem.com/msds/624-73-7.html
https://www.lookchem.com/msds/3847/624-73-7_Ethane,%201,2-diiodo-.html
https://www.echemi.com/sds/12-diiodoethane-pid_Rock4960.html
https://wap.guidechem.com/msds/624-73-7.html
https://www.lookchem.com/msds/3847/624-73-7_Ethane,%201,2-diiodo-.html
https://www.echemi.com/sds/12-diiodoethane-pid_Rock4960.html
https://www.fishersci.com/store/msds?partNumber=AC115140250&productDescription=1%2C2-DIIODOETHANE%2C+99%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/12-diiodoethane-pid_Rock4960.html
https://www.sigmaaldrich.com/US/en/sds/sial/i7780
https://wap.guidechem.com/msds/624-73-7.html
https://www.lookchem.com/msds/3847/624-73-7_Ethane,%201,2-diiodo-.html
https://www.echemi.com/sds/12-diiodoethane-pid_Rock4960.html
https://wap.guidechem.com/msds/624-73-7.html
https://www.lookchem.com/msds/3847/624-73-7_Ethane,%201,2-diiodo-.html
https://www.fishersci.com/store/msds?partNumber=AC115140250&productDescription=1%2C2-DIIODOETHANE%2C+99%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/12-diiodoethane-pid_Rock4960.html
https://wap.guidechem.com/encyclopedia/1-2-diiodoethane-dic6084.html
https://www.chemsrc.com/en/cas/354-65-4_1066358.html
https://www.lookchem.com/msds/3847/624-73-7_Ethane,%201,2-diiodo-.html
https://www.fishersci.com/store/msds?partNumber=AC115140250&productDescription=1%2C2-DIIODOETHANE%2C+99%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://wap.guidechem.com/encyclopedia/1-2-diiodoethane-dic6084.html
https://www.spectrumchemical.com/cas/624-73-7
https://www.lookchem.com/casno624-73-7.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146647?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Procedure

Inhalation

Remove the victim to fresh air and keep them at

rest in a position comfortable for breathing. If

breathing is difficult, give oxygen. If not

breathing, provide artificial respiration and seek

medical attention immediately.[5][11][12]

Skin Contact

Immediately take off all contaminated clothing.

Wash the affected skin with plenty of soap and

water for at least 15 minutes. If skin irritation

occurs, seek medical advice.[2][5][11][12]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing and consult a physician.[5][8][11][12]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[5][11][12]

Sources:[2][5][8][11][12]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or

water spray.[2][5][12]

Specific Hazards: During a fire, irritating and highly toxic gases may be generated, including

carbon oxides and hydrogen iodide.[2][12]

Protective Actions: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[2][5][12]

Accidental Release Measures:
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Evacuate personnel to safe areas and ensure adequate ventilation.[5][12]

Wear appropriate personal protective equipment as outlined in Section 3.[5][12]

Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.[5][8]

[12]

Contain the spill using an inert absorbent material (e.g., sand, vermiculite).[9][10]

Collect the material using spark-proof tools and place it in a suitable, closed, and labeled

container for disposal.[2][5]

Stability and Reactivity
Reactivity: Not known to be reactive under normal processing.[2]

Chemical Stability: Stable under recommended storage conditions, but it is air and light

sensitive.[2][7]

Conditions to Avoid: Exposure to light and heat.[2]

Incompatible Materials: Strong oxidizing agents and strong bases.[2][14] | Hazardous

Decomposition Products: Under combustion, it may produce carbon monoxide (CO), carbon

dioxide (CO₂), and hydrogen iodide.[2][12]

Disposal Considerations
Product: 1,2-diiodoethane should be treated as hazardous waste.[11] Disposal must be

conducted by a licensed chemical destruction plant or through controlled incineration with

flue gas scrubbing.[5][8]

Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and offered for

recycling or reconditioning.[5][8]

Regulations: All disposal practices must be in accordance with local, regional, and national

hazardous waste regulations. Do not discharge into sewer systems or contaminate water or

soil.[5][8][11]
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Methodologies and Protocols
Generalized Experimental Protocol for Handling 1,2-Diiodoethane (Solid)

This protocol outlines the essential steps for safely handling 1,2-diiodoethane in a laboratory

setting.

1. Preparation and Pre-Handling: a. Review the Safety Data Sheet (SDS) for 1,2-
diiodoethane.[11] b. Ensure the work area, specifically a chemical fume hood, is clean and

uncluttered.[10] c. Verify that an appropriate fire extinguisher, safety shower, and eyewash

station are accessible.[2] d. Don all required PPE as specified in Section 3 (safety goggles,

nitrile gloves, lab coat).[11]

2. Weighing and Dispensing: a. Perform all manipulations within the chemical fume hood. b.

Use a dedicated, clean spatula and weighing vessel. c. Carefully open the container, avoiding

inhalation of any dust. d. Dispense the required amount of the solid slowly to prevent

aerosolization. e. Close the primary container tightly immediately after dispensing.[10] f. Clean

the spatula and weighing area with a suitable solvent and then soap and water. Dispose of

contaminated wipes as hazardous waste.[10]

3. Addition to Reaction Vessel: a. Add the weighed 1,2-diiodoethane to the reaction vessel

inside the fume hood. b. If the reaction is heated, use a well-controlled heating mantle and

ensure the setup is secure.[10] c. Maintain adequate ventilation throughout the experiment.

4. Post-Handling and Cleanup: a. After use, securely seal the container and return it to its

designated storage location (cool, dry, dark, 2-8°C).[10] b. Decontaminate all non-disposable

equipment that came into contact with the chemical. c. Wipe down the work surface in the fume

hood. d. Collect all contaminated disposable items (e.g., gloves, wipes, weighing paper) in a

clearly labeled, sealed hazardous waste container.[11] e. Remove PPE in the correct order to

avoid self-contamination and wash hands thoroughly with soap and water.

Visualized Safety Workflows
The following diagrams illustrate key logical relationships and workflows for ensuring safety

when handling hazardous chemicals like 1,2-diiodoethane.
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Hierarchy of Hazard Controls (Most to Least Effective)

Elimination
(Physically remove the hazard)

Substitution
(Replace with a less hazardous substance)

Engineering Controls
(Isolate people from the hazard - e.g., Fume Hood)

Administrative Controls
(Change the way people work - e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(Protect the worker with personal equipment)

Click to download full resolution via product page

Caption: Hierarchy of controls for mitigating chemical hazards.
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Safe Handling Workflow for 1,2-Diiodoethane

1. Preparation
- Review SDS

- Prepare Workspace (Fume Hood)
- Don PPE

2. Handling
- Weigh and Dispense

- Add to Reaction
- Monitor

3. Post-Handling
- Secure Primary Container

- Clean Workspace & Equipment

4. Waste Management
- Segregate Hazardous Waste

- Label Waste Container

5. Storage & Doffing
- Return Chemical to Storage

- Remove PPE Correctly
- Wash Hands

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 1,2-diiodoethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 624-73-7: 1,2-Diiodoethane | CymitQuimica [cymitquimica.com]

2. fishersci.com [fishersci.com]

3. 1,2-Diiodoethane | C2H4I2 | CID 12224 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. chembk.com [chembk.com]

5. echemi.com [echemi.com]

6. Page loading... [wap.guidechem.com]

7. Cas 624-73-7,1,2-DIIODOETHANE | lookchem [lookchem.com]

8. Page loading... [wap.guidechem.com]

9. 1,2-diiodoperfluoroethane | CAS#:354-65-4 | Chemsrc [chemsrc.com]

10. benchchem.com [benchchem.com]

11. benchchem.com [benchchem.com]

12. Ethane, 1,2-diiodo- MSDS CasNo.624-73-7 [lookchem.com]

13. sigmaaldrich.com [sigmaaldrich.com]

14. spectrumchemical.com [spectrumchemical.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
1,2-Diiodoethane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146647#1-2-diiodoethane-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b146647?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/624-73-7/
https://www.fishersci.com/store/msds?partNumber=AC115140250&productDescription=1%2C2-DIIODOETHANE%2C+99%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Diiodoethane
https://www.chembk.com/en/chem/1,2-Diiodoethane
https://www.echemi.com/sds/12-diiodoethane-pid_Rock4960.html
https://wap.guidechem.com/encyclopedia/1-2-diiodoethane-dic6084.html
https://www.lookchem.com/casno624-73-7.html
https://wap.guidechem.com/msds/624-73-7.html
https://www.chemsrc.com/en/cas/354-65-4_1066358.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_2_Diiodododecane.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_1_2_Diiodoethylene_A_Guide_for_Laboratory_Professionals.pdf
https://www.lookchem.com/msds/3847/624-73-7_Ethane,%201,2-diiodo-.html
https://www.sigmaaldrich.com/US/en/sds/sial/i7780
https://www.spectrumchemical.com/cas/624-73-7
https://www.benchchem.com/product/b146647#1-2-diiodoethane-safety-and-handling-precautions
https://www.benchchem.com/product/b146647#1-2-diiodoethane-safety-and-handling-precautions
https://www.benchchem.com/product/b146647#1-2-diiodoethane-safety-and-handling-precautions
https://www.benchchem.com/product/b146647#1-2-diiodoethane-safety-and-handling-precautions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146647?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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